Cas no 6967-47-1 (Ethyl 2-Cyanovalerate)

Ethyl 2-Cyanovalerate structure
Ethyl 2-Cyanovalerate structure
Product Name:Ethyl 2-Cyanovalerate
CAS No:6967-47-1
MF:C8H13NO2
MW:155.194322347641
CID:841491
PubChem ID:249721
Update Time:2025-04-19

Ethyl 2-Cyanovalerate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-cyanopentanoate
    • ETHYL 2-CYANOVALERATE
    • 2-cyanopentanoic acid ethyl ester
    • 2-cyano-valeric acid ethyl ester
    • 2-Cyan-valeriansaeure-aethylester
    • ethyl cyanovalerate
    • Propylmalonsaeure-aethylester-nitril
    • DTXSID70290370
    • CS-0106460
    • MLVRCZPSHCVRHN-UHFFFAOYSA-N
    • NSC-68329
    • EN300-58906
    • Z878453462
    • SCHEMBL9183202
    • AKOS006239286
    • NSC68329
    • ETHYL2-CYANOVALERATE
    • A898168
    • 6967-47-1
    • Ethyl 2-Cyanovalerate
    • Inchi： 1S/C8H13NO2/c1-3-5-7(6-9)8(10)11-4-2/h7H,3-5H2,1-2H3
    • InChI Key： MLVRCZPSHCVRHN-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C#N)CCC)=O

Computed Properties

  • Exact Mass: 155.09500
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 1.48938

Ethyl 2-Cyanovalerate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2-Cyanovalerate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E939628-10mg
Ethyl 2-Cyanovalerate
 6967-47-1
10mg
 $ 50.00 2022-06-05
TRC
E939628-50mg
Ethyl 2-Cyanovalerate
 6967-47-1
50mg
 $ 160.00 2022-06-05
TRC
E939628-100mg
Ethyl 2-Cyanovalerate
 6967-47-1
100mg
 $ 230.00 2022-06-05
Chemenu
CM543769-1g
Ethyl 2-cyanopentanoate
 6967-47-1 95%+
1g
 $461 2024-07-24
Enamine
EN300-58906-0.05g
ethyl 2-cyanopentanoate
 6967-47-1 95.0%
0.05g
 $101.0 2025-03-15
Enamine
EN300-58906-0.1g
ethyl 2-cyanopentanoate
 6967-47-1 95.0%
0.1g
 $152.0 2025-03-15
Enamine
EN300-58906-0.25g
ethyl 2-cyanopentanoate
 6967-47-1 95.0%
0.25g
 $216.0 2025-03-15
Enamine
EN300-58906-0.5g
ethyl 2-cyanopentanoate
 6967-47-1 95.0%
0.5g
 $407.0 2025-03-15
Enamine
EN300-58906-1.0g
ethyl 2-cyanopentanoate
 6967-47-1 95.0%
1.0g
 $528.0 2025-03-15
Enamine
EN300-58906-2.5g
ethyl 2-cyanopentanoate
 6967-47-1 95.0%
2.5g
 $1034.0 2025-03-15

Ethyl 2-Cyanovalerate Related Literature

Related Categories

6967-47-1 (Ethyl 2-Cyanovalerate) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk